5,6-Dihydro-4-hydroxy-3-[(2,5-dimethylphenyl)methylthio]-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one

• Molecular Formula: C28H28O3S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 5-[(2,5-dimethylphenyl)methylsulfanyl]-4-hydroxy-2-phenyl-2-(2-phenylethyl)-3H-pyran-6-one
• InChI: InChI=1S/C28H28O3S/c1-20-13-14-21(2)23(17-20)19-32-26-25(29)18-28(31-27(26)30,24-11-7-4-8-12-24)16-15-22-9-5-3-6-10-22/h3-14,17,29H,15-16,18-19H2,1-2H3
• InChI Key: YUKBLIJOCCMMHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=C(CC(OC2=O)(CCC3=CC=CC=C3)C4=CC=CC=C4)O

Description

5,6-Dihydro-4-hydroxy-3-[(2,5-dimethylphenyl)methylthio]-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one is a useful research compound. Its molecular formula is C28H28O3S and its molecular weight is 444.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 7 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (0.250 g, 0.850 mmol), 2,5-dimethylbenzyl-p-toluenethiosulfonate (0.312 g, 1.02 mmol), Et3N (0.230 mL, 1.60 mmol), NaHCO3 (0.071 g, 0.85 mmol), absolute ethanol (3.0 mL). The mixture was heated to 40° C. for 16 h then diluted with diethyl ether (100 mL), and washed with H2O. The solvent was then removed in vacuo and the residue submitted to column chromatography (SiO2, 100% CH2Cl2 to 2% methanol in CH2Cl2) to provide a solid (0.116 g, m.p. 54°-56° C.) which was dried in vacuo. 1H NMR (400 MHz, DMSO-d6) δ 11.498 (bs, 1 H), 7.405-7.380 (m, 4 H), 7.327-7.285 (m, 1 H), 7.258-7.221 (m, 2 H), 7.168-7.128 (m, 1 H), 7.090 (d, 2 H, J=7.5 Hz), 6.970 (d, 1 H, J=8 Hz), 6.890 (d, 1 H, J=8 Hz), 6.821 (s, 1 H), 3.600 (d, 1 H , J=11 Hz), 3.505 (d, 1 H, J=11 Hz), 3.250 (d, 1 H, J=17 Hz), 3.176 (d, 1 H, J=17), 2.619-2.564 (m, 1 H), 2.235-2.168 (m, 9 H).